3-hydroxy-5-estrane-17-carbonitrile
3-hydroxy-5-estrane-17-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
151774-83-3
VCID:
VC0131879
InChI:
InChI=1S/C19H29NO/c1-19-9-8-16-15-6-4-14(21)10-12(15)2-5-17(16)18(19)7-3-13(19)11-20/h12-18,21H,2-10H2,1H3/t12-,13+,14+,15-,16+,17+,18-,19+/m0/s1
SMILES:
CC12CCC3C4CCC(CC4CCC3C1CCC2C#N)O
Molecular Formula:
C19H29NO
Molecular Weight:
287.4 g/mol
3-hydroxy-5-estrane-17-carbonitrile
CAS No.: 151774-83-3
Main Products
VCID: VC0131879
Molecular Formula: C19H29NO
Molecular Weight: 287.4 g/mol
| CAS No. | 151774-83-3 |
|---|---|
| Product Name | 3-hydroxy-5-estrane-17-carbonitrile |
| Molecular Formula | C19H29NO |
| Molecular Weight | 287.4 g/mol |
| IUPAC Name | (3R,5S,8R,9R,10S,13S,14S,17S)-3-hydroxy-13-methyl-1,2,3,4,5,6,7,8,9,10,11,12,14,15,16,17-hexadecahydrocyclopenta[a]phenanthrene-17-carbonitrile |
| Standard InChI | InChI=1S/C19H29NO/c1-19-9-8-16-15-6-4-14(21)10-12(15)2-5-17(16)18(19)7-3-13(19)11-20/h12-18,21H,2-10H2,1H3/t12-,13+,14+,15-,16+,17+,18-,19+/m0/s1 |
| Standard InChIKey | JAGRUIBFFLIBNA-NBSGIVTRSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H]3[C@H]4CC[C@H](C[C@@H]4CC[C@H]3[C@@H]1CC[C@@H]2C#N)O |
| SMILES | CC12CCC3C4CCC(CC4CCC3C1CCC2C#N)O |
| Canonical SMILES | CC12CCC3C4CCC(CC4CCC3C1CCC2C#N)O |
| Synonyms | 3-hydroxy-5-estrane-17-carbonitrile 3-hydroxy-5-estrane-17-carbonitrile, (3alpha,5alpha,17alpha)-isomer 3-OHECN ACN |
| PubChem Compound | 197619 |
| Last Modified | Nov 11 2021 |
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